![molecular formula C18H18ClN3O2 B284177 N-benzoyl-4-(3-chlorophenyl)-1-piperazinecarboxamide](/img/structure/B284177.png)
N-benzoyl-4-(3-chlorophenyl)-1-piperazinecarboxamide
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Overview
Description
N-benzoyl-4-(3-chlorophenyl)-1-piperazinecarboxamide, also known as BCPP, is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound belongs to the class of piperazine derivatives and has been found to exhibit a wide range of biological activities.
Scientific Research Applications
N-benzoyl-4-(3-chlorophenyl)-1-piperazinecarboxamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit a wide range of biological activities, including antipsychotic, anxiolytic, and antidepressant effects. This compound has also been found to modulate the activity of several neurotransmitter systems, including dopamine, serotonin, and norepinephrine. These properties make this compound a promising candidate for the development of new drugs for the treatment of psychiatric disorders.
Mechanism of Action
The exact mechanism of action of N-benzoyl-4-(3-chlorophenyl)-1-piperazinecarboxamide is not fully understood, but it is believed to involve the modulation of several neurotransmitter systems. This compound has been found to act as a partial agonist at the dopamine D2 receptor and as an antagonist at the serotonin 5-HT2A receptor. It has also been found to inhibit the reuptake of norepinephrine and serotonin, which may contribute to its antidepressant effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its antipsychotic and antidepressant effects. This compound has also been found to decrease anxiety-like behavior in animal models, suggesting that it may have anxiolytic effects as well. Additionally, this compound has been found to improve cognitive function in animal models, suggesting that it may have potential applications in the treatment of cognitive disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-benzoyl-4-(3-chlorophenyl)-1-piperazinecarboxamide in lab experiments is its well-established synthesis method, which allows for the production of pure this compound in large quantities. Additionally, this compound has been extensively studied for its biological activities, making it a valuable tool for researchers studying the mechanisms of psychiatric disorders. However, one limitation of using this compound in lab experiments is its potential for off-target effects, which may complicate the interpretation of results.
Future Directions
There are several future directions for the study of N-benzoyl-4-(3-chlorophenyl)-1-piperazinecarboxamide. One area of research is the development of new drugs based on the structure of this compound for the treatment of psychiatric disorders. Another area of research is the investigation of the molecular mechanisms underlying the biological effects of this compound. Additionally, the study of this compound in animal models of cognitive disorders may provide valuable insights into the development of new treatments for these conditions. Overall, the study of this compound has the potential to lead to the development of new drugs and therapies for a wide range of psychiatric and cognitive disorders.
Synthesis Methods
The synthesis of N-benzoyl-4-(3-chlorophenyl)-1-piperazinecarboxamide involves the reaction of 3-chlorophenylpiperazine with benzoyl chloride in the presence of a base such as triethylamine. The resulting compound is then purified using column chromatography to obtain pure this compound. This synthesis method has been described in detail in several scientific papers and has been found to be efficient and reproducible.
Properties
Molecular Formula |
C18H18ClN3O2 |
---|---|
Molecular Weight |
343.8 g/mol |
IUPAC Name |
N-benzoyl-4-(3-chlorophenyl)piperazine-1-carboxamide |
InChI |
InChI=1S/C18H18ClN3O2/c19-15-7-4-8-16(13-15)21-9-11-22(12-10-21)18(24)20-17(23)14-5-2-1-3-6-14/h1-8,13H,9-12H2,(H,20,23,24) |
InChI Key |
IQRITPAWHCVXDM-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)NC(=O)C3=CC=CC=C3 |
Canonical SMILES |
C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)NC(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
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